4-(1,1-dioxido-3-oxoisothiazolidin-2-yl)-N,2-dimethyl-N-(2-(pyridin-4-yl)ethyl)benzenesulfonamide

• IUPAC Name: N,2-dimethyl-N-(2-pyridin-4-ylethyl)-4-(1,1,3-trioxo-1,2-thiazolidin-2-yl)benzenesulfonamide
• InChI: InChI=1S/C18H21N3O5S2/c1-14-13-16(21-18(22)8-12-27(21,23)24)3-4-17(14)28(25,26)20(2)11-7-15-5-9-19-10-6-15/h3-6,9-10,13H,7-8,11-12H2,1-2H3
• InChI Key: IJLSYSMSOBKKAK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)N2C(=O)CCS2(=O)=O)S(=O)(=O)N(C)CCC3=CC=NC=C3
• Molecular Formula: C18H21N3O5S2
• Molecular Weight: 423.5 g/mol
• CAS No.: 1015602-33-1

Description

4-(1,1-Dioxido-3-oxoisothiazolidin-2-yl)-N,2-dimethyl-N-(2-(pyridin-4-yl)ethyl)benzenesulfonamide is a sophisticated benzenesulfonamide derivative supplied for research and development purposes. This compound is defined by its molecular formula C₁₇H₁₉N₃O₅S₂ and a molecular weight of 409.5 g/mol . Its structure integrates several pharmacologically significant functional groups: a benzenesulfonamide moiety, an isothiazolidinone ring oxidized to a sulfone (1,1-dioxide), and a dimethyl-(2-pyridin-4-ylethyl) side chain on the sulfonamide nitrogen . The structural features of this compound underpin its research value. The sulfonamide group is a well-known pharmacophore in medicinal chemistry, often associated with enzyme inhibitory activity, particularly against targets like carbonic anhydrase or bacterial dihydropteroate synthase . The 1,1-dioxido-3-oxoisothiazolidin-2-yl substituent is a strong electron-withdrawing group that can enhance metabolic stability and influence the compound's electronic profile, which is critical for target engagement . The N-methyl and N-(2-(pyridin-4-yl)ethyl) groups contribute to the molecule's steric and electronic properties, while the pyridine ring introduces the potential for π-π stacking interactions with aromatic residues in protein binding sites, aiding in the study of protein-ligand interactions . As a derivative in the sulfonamide class, it serves as a valuable chemical tool for researchers investigating new inhibitors for bacterial infections or exploring structure-activity relationships (SAR) in drug discovery . This product is intended for research use only and is not approved for human or veterinary diagnostics or therapies .

Biological Activity

The compound 4-(1,1-dioxido-3-oxoisothiazolidin-2-yl)-N,2-dimethyl-N-(2-(pyridin-4-yl)ethyl)benzenesulfonamide is a sulfonamide derivative that has garnered attention for its potential biological activities. This article explores its biological activity, focusing on pharmacological effects, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{20}H_{24}N_{2}O_{5}S$, with a molecular weight of 436.5 g/mol. Its structure features a sulfonamide group, an isothiazolidinone moiety, and a pyridine ring, which may contribute to its biological activity.

The biological activity of this compound can be attributed to its interaction with various biological targets:

• Enzyme Inhibition : Sulfonamides often act as inhibitors of specific enzymes, which can lead to altered metabolic pathways.
• Calcium Channel Modulation : Similar compounds have been shown to affect calcium channels, influencing cardiovascular functions such as perfusion pressure and coronary resistance .

1. Cardiovascular Effects

A significant study evaluated the effects of various benzenesulfonamide derivatives on perfusion pressure using an isolated rat heart model. The results indicated that certain derivatives could effectively decrease perfusion pressure and coronary resistance, suggesting a potential therapeutic application in cardiovascular conditions .

Compound	Dose (nM)	Effect on Perfusion Pressure
Control	-	Baseline
Compound 1	0.001	Decreased
Compound 2	0.001	Decreased
Compound 3	0.001	No significant change

Case Studies

Several case studies have highlighted the biological activity of related compounds:

• Study on 4-Aminoethyl-benzenesulfonamide : This compound was shown to significantly reduce coronary resistance in an isolated heart model, indicating a mechanism similar to that hypothesized for our compound .
• In Silico Studies : Computational docking studies have suggested that the compound may interact with calcium channel proteins, potentially modulating cardiovascular responses .

Pharmacokinetic Properties

Pharmacokinetic parameters are essential for understanding the bioavailability and therapeutic potential of the compound:

• Absorption : Theoretical models suggest good permeability across cell membranes.
• Distribution : The presence of lipophilic groups may enhance tissue distribution.
• Metabolism and Excretion : Further studies are needed to elucidate metabolic pathways and excretion routes.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Benzenesulfonamide Derivatives with Heterocyclic Substituents

Compound A : (E)-4-((2,4-Dioxothiazolidin-5-ylidene)methyl)-N-phenylbenzamide ()

• Molecular Formula : C₁₇H₁₂N₂O₃S.
• Key Features: A thiazolidinone ring with 2,4-dioxo groups. A benzamide substituent instead of a sulfonamide. Absence of pyridine or alkylamine side chains.
• The pyridin-4-yl ethyl group in the target may enhance solubility or receptor binding compared to Compound A’s phenylbenzamide .

Compound B : 4-(4-Amino-1-(1-(5-fluoro-3-(3-fluorophenyl)-4-oxo-4H-chromen-2-yl)ethyl)-1H-pyrazolo[3,4-d]pyrimidin-3-yl)-N-methylbenzenesulfonamide ()

• Molecular Formula : C₂₉H₂₂F₂N₆O₃S.
• Key Features: A pyrazolo[3,4-d]pyrimidine core fused with a chromenone moiety. Fluorinated aromatic systems.
• Comparison: The target compound lacks the extended π-system and fluorination seen in Compound B, which may reduce metabolic stability but improve synthetic accessibility. The isothiazolidinone ring provides a distinct pharmacophore compared to Compound B’s pyrimidine-chromenone hybrid .

Sulfonamides with Fluorinated Substituents

Compound C : N-Methyl-4-[[4,4,5,5,5-pentafluoro-3-(pentafluoroethyl)-1,2,3-tris(trifluoromethyl)-1-pentenyl]oxy]-N-[2-(phosphonooxy)ethyl]benzenesulfonamide ()

• Molecular Formula: Not explicitly stated (highly fluorinated).
• Key Features: Extensive perfluorination on the substituent. A phosphonooxyethyl group.
• Comparison :
  Fluorination in Compound C likely increases lipophilicity and oxidative stability compared to the target compound’s pyridin-4-yl ethyl group. However, the target’s lack of fluorine may reduce toxicity risks associated with bioaccumulation .

Sulfonamides with Azo and Pyridine Moieties

Compound D : 4-[(1-Butyl-5-cyano-1,2-dihydro-6-hydroxy-4-methyl-2-oxo-3-pyridyl)azo]-N-(2-ethylhexyl)benzenesulfonamide ()

• Molecular Formula : C₂₆H₃₄N₆O₄S.
• Key Features: An azo group (-N=N-) linking the pyridine and benzene rings. A cyano substituent on the pyridine.
• Comparison: The target compound’s isothiazolidinone ring offers a rigid, electron-deficient system, whereas Compound D’s azo group introduces photolability and redox activity. The 2-ethylhexyl chain in Compound D may enhance membrane permeability compared to the target’s shorter ethyl linker .

Research Implications and Gaps

• Synthetic Accessibility : The target compound’s structure avoids the complex fluorination or fused-ring systems seen in analogs, suggesting easier synthesis .
• Pharmacophore Potential: The isothiazolidinone ring’s dual electron-withdrawing groups (1,1-dioxido and 3-oxo) may enhance interactions with enzymes or receptors compared to simpler thiazolidinones .
• Data Limitations : Available evidence lacks comparative biological activity or pharmacokinetic data. Future studies should focus on assay-driven comparisons of binding affinity, solubility, and toxicity.

Q & A

Basic: What synthetic methodologies are recommended for optimizing the yield and purity of this compound?

Answer:
The synthesis involves a multi-step process, typically starting with the acylation of an aniline derivative (e.g., 4-(1,1-dioxidoisothiazolidin-2-yl)aniline) with a sulfonamide-bearing electrophile. Key steps include:

• Reagent Selection: Use triethylamine as a base to neutralize HCl byproducts during acylation reactions (e.g., coupling with sulfonyl chlorides) .
• Solvent Optimization: Polar aprotic solvents like DMF or acetone are preferred for their ability to stabilize intermediates and improve reaction rates .
• Temperature Control: Maintain temperatures between 0–25°C to minimize side reactions (e.g., hydrolysis of the isothiazolidinone ring) .
• Purification: Employ flash chromatography (silica gel, ethyl acetate/hexane gradient) and recrystallization (acetone/petroleum ether) to isolate high-purity crystals .